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Compound of Interest

2-Amino-4-methoxy-5-
Compound Name: , .
nitrobenzonitrile

Cat. No.: B597350

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the handling, storage, and properties of 2-
Amino-4-methoxy-5-nitrobenzonitrile. It also includes protocols and visualizations to guide
its use in a laboratory setting.

Product Information

Chemical Name: 2-Amino-4-methoxy-5-nitrobenzonitrile CAS Number: 1269292-82-1
Molecular Formula: CsH7N30s[1] Molecular Weight: 193.16 g/mol [1][2]

Physicochemical and Safety Data

A summary of the key physical, chemical, and safety data for 2-Amino-4-methoxy-5-
nitrobenzonitrile is presented below.
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Property Value Reference
Physical State Solid, Powder [3]
Appearance Yellow to Brown [3][4]

200-207 °C (literature value for

Melting Point a related isomer)

Boiling Point 454.4 £ 45.0 °C (Predicted) [1]
Flash Point 228.6 + 28.7 °C (Predicted) [1]
Density 1.40 + 0.1 g/cm? (Predicted) [1]

Soluble in organic solvents like
ethanol and dichloromethane;
N less soluble in water. The
Solubility ) ) [5][6]
presence of amino and nitro
groups suggests greater

solubility in polar solvents.

LogP 1.71 [1]

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of 2-Amino-4-methoxy-5-
nitrobenzonitrile and ensuring laboratory safety.

3.1. Personal Protective Equipment (PPE)

When handling this compound, the following personal protective equipment should be worn:
o Eye/Face Protection: Wear tightly fitting safety goggles.[7]

« Skin Protection: Wear protective gloves and a laboratory coat.[4][8]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[2]14]
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3.2. Safe Handling Procedures

Handle in a well-ventilated place.[7]

Avoid contact with skin and eyes.[2]

Avoid formation of dust and aerosols.[2][7]

Wash hands and any exposed skin thoroughly after handling.[4]

Do not eat, drink, or smoke when using this product.[9]

3.3. Storage Conditions

o Store in a cool, dry, and well-ventilated place.[5][7][10]

o Keep the container tightly closed.[4][7]

o Store separately from incompatible materials such as strong oxidizing agents and acids.[5]

3.4. First Aid Measures

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[2]

e In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water. Consult a physician.[2][7]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[2]

« |If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.[2]

Experimental Protocols

2-Amino-4-methoxy-5-nitrobenzonitrile is a versatile intermediate in organic synthesis,
particularly in the preparation of pharmaceutical compounds and dyes.[11][12][13]
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4.1. General Workflow for Use in Synthesis

The following diagram illustrates a general workflow for utilizing 2-Amino-4-methoxy-5-
nitrobenzonitrile as a starting material in a chemical synthesis.

General Synthetic Workflow
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Caption: General workflow for a chemical synthesis using 2-Amino-4-methoxy-5-
nitrobenzonitrile.

4.2. Example Synthetic Application: Synthesis of Polysubstituted 4-Aminoquinolines

While a specific protocol for 2-Amino-4-methoxy-5-nitrobenzonitrile is not detailed, a general
procedure for the synthesis of polysubstituted 4-aminoquinolines from 2-aminobenzonitriles
has been described.[14] This can be adapted for the target compound.

Materials:

¢ 2-Amino-4-methoxy-5-nitrobenzonitrile
e Ynone (reaction partner)

e Anhydrous Potassium tert-butoxide (KOtBu)
e Anhydrous Dimethyl sulfoxide (DMSO)

o Ethyl acetate

o Water

» Saturated brine solution

e Anhydrous Sodium sulfate (Na2S0Oa4)
 Silica gel for column chromatography
Procedure:

e In an oven-dried reaction vial, dissolve the ynone (0.5 mmol) and 2-Amino-4-methoxy-5-
nitrobenzonitrile (0.6 mmol) in anhydrous DMSO (2.0 mL).

e Add anhydrous KOtBu (2.0 equivalents) to the solution.
« Stir the resulting reaction mixture at 100°C for 1 hour.

¢ Monitor the progress of the reaction using Thin Layer Chromatography (TLC).
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e Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x 10
mL).

e Wash the combined organic layers with a saturated brine solution and dry over anhydrous
NazSOa.

o Concentrate the organic layer under reduced pressure to obtain the crude product.

» Purify the crude material by column chromatography on silica gel.

Biological Context and Signaling Pathways

2-Amino-4-methoxy-5-nitrobenzonitrile serves as a crucial intermediate in the synthesis of
targeted cancer therapies, such as Gefitinib.[12] Gefitinib is a tyrosine kinase inhibitor that
targets the Epidermal Growth Factor Receptor (EGFR). Therefore, the relevance of this
precursor is linked to the EGFR signaling pathway, which is often dysregulated in various
cancers, particularly non-small cell lung cancer.

The diagram below illustrates a simplified representation of the EGFR signaling pathway and
the point of inhibition by drugs synthesized from intermediates like 2-Amino-4-methoxy-5-
nitrobenzonitrile.
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Caption: Role of EGFR inhibitors in blocking downstream signaling.

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant.[4] Chemical waste
generators must determine whether a discarded chemical is classified as a hazardous waste
and must comply with federal, state, and local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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